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Compound of Interest

Compound Name: Mpeg-LA

CAS No.: 691410-91-0

Cat. No.: B16081214

Get Quote

mPEG-Lipoic Acid is a chemical compound that requires careful handling in a laboratory

setting. Adherence to safety protocols is crucial to minimize risks.

Hazard Identification and Classification
mPEG-Lipoic Acid and similar alpha-lipoic acid compounds are generally classified with the

following hazards:

Acute Oral Toxicity: Harmful if swallowed.[1][2]

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Skin Sensitization: May cause an allergic skin reaction.[2][3]

Aquatic Hazard: Toxic to aquatic life with long-lasting effects.[2]

Personal Protective Equipment (PPE)
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The following personal protective equipment should be worn when handling mPEG-Lipoic Acid:

PPE Category Specification

Eye Protection

Tightly fitting safety goggles or safety glasses

with side-shields.[1][4][5] A face shield may be

necessary in situations with a higher risk of

splashing.[1][4]

Hand Protection

Chemical-resistant gloves (e.g., nitrile rubber).

[1][4][6] Gloves must be inspected before use

and disposed of properly after handling.[4][5]

Body Protection

Laboratory coat. For larger quantities, a

disposable coverall of low permeability is

recommended.[7] Protective clothing should be

flame-retardant and antistatic.[4]

Respiratory

A NIOSH-approved dust respirator or a full-face

particle respirator should be used when dust is

generated or if ventilation is inadequate.[1][4]

Handling and Storage Procedures
Proper handling and storage are essential to maintain the stability of mPEG-Lipoic Acid and

ensure the safety of laboratory personnel.
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Procedure Guidelines

Handling

Use in a well-ventilated area, preferably in a

fume hood.[4] Avoid contact with skin, eyes, and

clothing.[4][7] Prevent dust formation.[4][7]

Wash hands thoroughly after handling.[1][4][5]

Storage

Keep containers tightly closed in a dry, cool, and

well-ventilated place.[3][7][8] Store away from

incompatible materials such as strong oxidizing

agents.[4][8]

Stability

The product is stable under normal operating

and storage conditions.[4] Avoid high

temperatures and frequent exposure.[4]

Emergency and Disposal Plans
First Aid Measures
In case of accidental exposure, follow these first aid procedures:
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Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[1][4]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water.[4] If skin irritation or a rash occurs, get

medical advice.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing.[1] Seek immediate medical

attention from an ophthalmologist.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[1][5] Never give anything by mouth to an

unconscious person.[5] Call a poison center or

doctor if you feel unwell.[1]

Spill and Disposal Procedures
Procedure Guidelines

Spill

Wear appropriate PPE.[4][7] For dry spills, avoid

generating dust.[7] Sweep up the material and

place it in a suitable, closed container for

disposal.[1][8] For liquid spills, absorb with an

inert material (e.g., sand, vermiculite) and

collect for disposal.[8]

Disposal

Dispose of this material and its container as

hazardous waste.[3] Do not allow the product to

enter drains or waterways.[3] Disposal must be

in accordance with all applicable federal, state,

and local regulations.

Experimental Workflow and Safety Protocol
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The following diagrams illustrate the general workflow for handling mPEG-Lipoic Acid in a

laboratory setting and the logical relationship of safety protocols.
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Figure 1. A general experimental workflow for handling mPEG-Lipoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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